Cas no 1824052-14-3 (1-(3-tert-Butylphenyl)-2-propanol)

• Product Name: 1-(3-tert-Butylphenyl)-2-propanol
• CAS No: 1824052-14-3
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD28134277
• CID: 5172323
• PubChem ID: 91658570
• Update Time: 2025-06-09

1-(3-tert-Butylphenyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-(tert-Butyl)phenyl)propan-2-ol
• starbld0021480
• 1-(3-tert-Butylphenyl)-2-propanol
• 1-(3-TERT-BUTYLPHENYL)PROPAN-2-OL
• Benzeneethanol, 3-(1,1-dimethylethyl)-α-methyl-

• MDL： MFCD28134277
• Inchi： 1S/C13H20O/c1-10(14)8-11-6-5-7-12(9-11)13(2,3)4/h5-7,9-10,14H,8H2,1-4H3
• InChI Key： SJZIHVSYVUBGCB-UHFFFAOYSA-N
• SMILES： OC(C)CC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-tert-Butylphenyl)-2-propanol

Introduction to 1-(3-tert-Butylphenyl)-2-propanol (CAS No. 1824052-14-3)

1-(3-tert-Butylphenyl)-2-propanol, identified by its Chemical Abstracts Service (CAS) number 1824052-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a phenyl ring substituted with a 3-tert-butyl group and an isopropyl alcohol moiety at the second carbon position, exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The molecular structure of 1-(3-tert-Butylphenyl)-2-propanol consists of a benzene ring with a 3-tert-butyl substituent, which enhances its steric hindrance and influences its electronic properties. The presence of an isopropyl alcohol group at the second carbon position introduces polarity and reactivity, making it a versatile intermediate in synthetic chemistry. This combination of structural features positions the compound as a potential building block for more complex molecules, particularly in drug discovery and material science.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with phenyl-based scaffolds due to their biological activity and metabolic stability. The 3-tert-butyl group, in particular, is known to modulate the pharmacokinetic profile of molecules by influencing their solubility and interaction with biological targets. Studies have demonstrated that such modifications can enhance binding affinity and reduce off-target effects, making them crucial for developing novel therapeutic agents.

One of the most compelling aspects of 1-(3-tert-Butylphenyl)-2-propanol is its potential as a chiral building block. The isopropyl alcohol group can be easily modified through various chemical reactions, allowing for the synthesis of enantiomerically pure compounds. Chirality is a critical factor in drug design, as many biologically active molecules exist in specific enantiomeric forms. The ability to selectively produce or modify enantiomers makes 1-(3-tert-Butylphenyl)-2-propanol a valuable asset in the development of enantiomerically enriched drugs.

Recent advancements in synthetic methodologies have further expanded the utility of 1-(3-tert-Butylphenyl)-2-propanol. Transition-metal-catalyzed reactions, such as cross-coupling and hydrogenation processes, have enabled the efficient construction of complex molecular architectures from this compound. These techniques are particularly useful in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. The ability to integrate 1-(3-tert-Butylphenyl)-2-propanol into these processes highlights its importance as a synthetic intermediate.

The biological activity of 1-(3-tert-Butylphenyl)-2-propanol has also been explored in several preclinical studies. Researchers have investigated its potential role as an intermediate in the synthesis of kinase inhibitors, which are used to treat various cancers and inflammatory diseases. The phenyl ring and the 3-tert-butyl substituent are known to interact with ATP-binding pockets in kinases, making this compound a promising candidate for further development.

Additionally, the compound has shown promise in material science applications due to its unique physicochemical properties. Its high boiling point and moderate polarity make it suitable for use as a solvent or additive in industrial processes. Furthermore, its ability to form hydrogen bonds allows it to interact with other molecules, making it useful in polymer chemistry and surface modification.

The synthesis of 1-(3-tert-Butylphenyl)-2-propanol typically involves Friedel-Crafts alkylation followed by reduction reactions. Modern synthetic approaches often employ catalytic systems that enhance efficiency and selectivity, reducing waste and improving yields. These advancements align with the growing emphasis on green chemistry principles, ensuring that the production of such compounds is environmentally sustainable.

In conclusion, 1-(3-tert-Butylphenyl)-2-propanol (CAS No. 1824052-14-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for drug discovery, material science, and synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a key player in modern chemical innovation.